Cas no 1034827-34-3 (4-Hydroxypyrimidine-2-carbonitrile)

• Product Name: 4-Hydroxypyrimidine-2-carbonitrile
• CAS No: 1034827-34-3
• MF: C₅H₃N₃O
• MW: 121.096820116043
• MDL: MFCD27920329
• CID: 4778617
• Update Time: 2026-02-27

4-Hydroxypyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxypyrimidine-2-carbonitrile
• 2-Pyrimidinecarbonitrile, 1,6-dihydro-6-oxo-
• 2-Cyano-4-hydroxypyrimidine
• 4-Hydroxy-pyrimidine-2-carbonitrile
• 6-oxo-1H-pyrimidine-2-carbonitrile
• SB30304
• Z1744714243
• 4-Hydroxypyrimidine-2-carbonitrile

• MDL： MFCD27920329
• Inchi： 1S/C5H3N3O/c6-3-4-7-2-1-5(9)8-4/h1-2H,(H,7,8,9)
• InChI Key： RWGWLOXHZIWXRE-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C#N)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: -0.3
• Topological Polar Surface Area: 65.2

Additional information on 4-Hydroxypyrimidine-2-carbonitrile

Introduction to 4-Hydroxypyrimidine-2-Carbonitrile (CAS No. 1034827-34-3)

4-Hydroxypyrimidine-2-carbonitrile, also known by its CAS registry number CAS No. 1034827-34-3, is a heterocyclic organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of a hydroxyl group (-OH) at position 4 and a cyano group (-CN) at position 2 imparts unique chemical properties, making it an interesting subject for research and development.

The molecular formula of 4-Hydroxypyrimidine-2-carbonitrile is C5H3N3O, with a molecular weight of approximately 119.1 g/mol. Its structure consists of a pyrimidine ring where the hydroxyl group at position 4 introduces hydrophilicity, while the cyano group at position 2 adds electron-withdrawing character to the molecule. This combination makes it a versatile building block for synthesizing more complex molecules with tailored functionalities.

Recent studies have highlighted the potential of 4-Hydroxypyrimidine-2-carbonitrile in drug discovery, particularly in the development of anti-cancer agents and kinase inhibitors. Researchers have explored its ability to interact with specific protein targets, such as tyrosine kinases and serine/threonine kinases, which are often overexpressed in various cancer types. The compound's unique electronic properties and structural features make it an ideal candidate for further optimization in medicinal chemistry.

In addition to its pharmaceutical applications, 4-Hydroxypyrimidine-2-carbonitrile has shown promise in materials science as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions through the nitrogen atoms in the pyrimidine ring facilitates the formation of highly ordered structures with potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 4-Hydroxypyrimidine-2-carbonitrile typically involves multi-step reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, understanding the fate and behavior of CAS No. 1034827-34-3 in different ecosystems is crucial for ensuring its safe use and disposal. Studies on its biodegradation pathways and toxicity profiles are ongoing, with particular attention to its potential effects on aquatic life and soil microorganisms.

In conclusion, 4-Hydroxypyrimidine-2-carbonitrile, or CAS No. 1034827-34-3, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in future innovations within chemistry and pharmacology.